Cas no 946231-69-2 (N-(4-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide)

• Product Name: N-(4-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide
• CAS No: 946231-69-2
• MF: C₁₈H₂₂ClN₅O₂
• MW: 375.852582454681
• CID: 5779085
• PubChem ID: 42473590
• Update Time: 2025-06-07

N-(4-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• CCG-310423
• 946231-69-2
• AKOS024648392
• N-(4-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide
• F2442-0447

• Inchi： 1S/C18H22ClN5O2/c1-3-26-17-12-16(20-13(2)21-17)23-8-10-24(11-9-23)18(25)22-15-6-4-14(19)5-7-15/h4-7,12H,3,8-11H2,1-2H3,(H,22,25)
• InChI Key： QQJWMESARLMZPE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(N1CCN(C2C=C(N=C(C)N=2)OCC)CC1)=O

Computed Properties

• Exact Mass: 375.1462027g/mol
• Monoisotopic Mass: 375.1462027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(4-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide

Introduction to N-(4-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide (CAS No. 946231-69-2)

N-(4-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide, identified by its CAS number 946231-69-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the modulation of neurological and cardiovascular pathways. The unique structural features of this molecule, including its 4-chlorophenyl and 6-ethoxy-2-methylpyrimidin-4-yl substituents, contribute to its distinct chemical properties and biological activities.

The synthesis and characterization of N-(4-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide have been subjects of extensive study in academic and industrial laboratories. The compound's piperazine core is a well-known pharmacophore that is frequently employed in the design of drugs targeting central nervous system disorders. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for this molecule, facilitating its use in preclinical and clinical research.

In the realm of medicinal chemistry, the introduction of the 6-ethoxy-2-methylpyrimidin-4-yl moiety into the molecular framework of N-(4-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide imparts specific interactions with biological targets. This modification has been shown to enhance binding affinity and selectivity, which are critical factors in drug design. The ethoxy group, in particular, plays a role in modulating the compound's solubility and metabolic stability, making it a promising candidate for further development.

The pharmacological profile of N-(4-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide has been explored in various preclinical models. Studies have indicated that this compound exhibits potential effects on neurotransmitter systems, which may be relevant for the treatment of conditions such as depression, anxiety, and chronic pain. Additionally, its interaction with cardiovascular receptors has raised interest in its possible applications for managing hypertension and related cardiovascular disorders.

The latest research findings suggest that N-(4-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide may also have anti-inflammatory properties. In vitro studies have demonstrated its ability to inhibit certain inflammatory pathways, which could make it a valuable component in therapeutic strategies aimed at reducing inflammation associated with various diseases. These findings align with the growing recognition of inflammation as a key factor in many pathological conditions.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. N-(4-chlorophenyl)-4-(6-ethoxy-2-methylpyrimidin-4-y)piperazine -1-carboxamide exemplifies this collaborative effort, as it represents a compound that has been meticulously designed to optimize both chemical stability and biological activity. The ongoing investigation into its mechanisms of action will further refine our understanding of its potential therapeutic applications.

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